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Compound of Interest

Compound Name:
5-(4-Chloro-2-

methoxyphenyl)nicotinic acid

CAS No.: 1261980-32-8

Cat. No.: B580845

Get Quote

Executive Summary
5-(4-Chloro-2-methoxyphenyl)nicotinic acid (CAS: 1261980-32-8) represents a critical

pharmacophore in the class of 5-aryl nicotinic acid derivatives. Unlike simple niacin (vitamin

B3) analogs, the introduction of a bulky, electron-rich aryl group at the 5-position of the pyridine

ring fundamentally alters its biological profile. This modification shifts the activity from

GPR109A agonism (lipid-lowering) toward potent inhibition of Dihydroorotate Dehydrogenase

(DHODH) and modulation of purinergic receptors (P2X7).

This guide dissects the compound’s utility as a chemical probe for immunomodulation and

oncology, detailing its mechanism of action (MoA), structure-activity relationship (SAR), and

validation protocols.
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Property Detail

Chemical Name
5-(4-Chloro-2-methoxyphenyl)pyridine-3-

carboxylic acid

Molecular Formula C₁₃H₁₀ClNO₃

Molecular Weight 263.68 g/mol

Primary Target Dihydroorotate Dehydrogenase (DHODH)

Secondary Target P2X7 Receptor (Antagonist)

Therapeutic Areas
Autoimmune Disorders (RA, MS), Oncology

(AML), Virology

Structural Biology & SAR Analysis
The biological potency of this compound stems from its biaryl architecture, which mimics the

ubiquinone binding site of mitochondrial enzymes.

The Biaryl Pharmacophore[2]
Nicotinic Acid Core (Ring A): The carboxylic acid at position 3 mimics the acidic headgroup

required for electrostatic interaction with arginine residues (e.g., Arg136 in DHODH) in the

active site.

5-Aryl Substituent (Ring B): The 4-chloro-2-methoxyphenyl group is a lipophilic moiety

designed to occupy the hydrophobic tunnel (ubiquinone channel).

2-Methoxy Group: Provides steric twist, forcing the two rings out of planarity (dihedral

angle ~40-60°). This "twisted" conformation is crucial for selectivity against planar kinase

targets.

4-Chloro Group: Enhances metabolic stability (blocking para-oxidation) and increases

lipophilicity for membrane permeability.

Mechanism of Action: DHODH Inhibition
The primary mechanism involves the inhibition of de novo pyrimidine biosynthesis.
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Target: DHODH is a mitochondrial enzyme located on the inner membrane.

Binding Mode: The compound binds to the ubiquinone-binding tunnel of DHODH, preventing

the transfer of electrons from dihydroorotate to ubiquinone (CoQ10).

Consequence: This blockage halts the conversion of dihydroorotate to orotate, depleting the

cellular pool of UMP (Uridine Monophosphate) and subsequently UTP/CTP.

Phenotype: Rapidly dividing cells (T-cells, cancer cells) are starved of pyrimidines, leading to

S-phase arrest and apoptosis.
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Caption: Blockade of de novo pyrimidine synthesis by targeting the mitochondrial enzyme

DHODH.[1]

In Vitro Profiling Protocols
To validate the biological activity of 5-(4-Chloro-2-methoxyphenyl)nicotinic acid, the

following standardized workflows are recommended.

Enzymatic Assay (DHODH Inhibition)
Objective: Determine the IC₅₀ against recombinant human DHODH.
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Reagents: Recombinant hDHODH, Dihydroorotate (substrate), Decylubiquinone (co-

substrate), DCIP (2,6-dichlorophenolindophenol - redox indicator).

Protocol:

Buffer Prep: 50 mM Tris-HCl (pH 8.0), 0.1% Triton X-100, 150 mM KCl.

Reaction Mix: Incubate enzyme (10 nM) with the test compound (0.1 nM – 10 µM) for 10

mins at 25°C.

Initiation: Add Substrate Mix (200 µM DHO, 20 µM Decylubiquinone, 60 µM DCIP).

Readout: Monitor the reduction of DCIP (blue to colorless) via absorbance at 600 nm for

20 mins.

Validation: A decrease in the rate of absorbance change indicates inhibition.

Cell Proliferation Rescue Assay
Objective: Confirm on-target specificity (pyrimidine starvation vs. off-target toxicity).

Cell Line: Jurkat (T-cell leukemia) or A375 (Melanoma).

Methodology:

Seed cells in 96-well plates.

Treat with compound dose-response (0–100 µM).

Arm A (Test): Media only.

Arm B (Rescue): Media supplemented with 100 µM Uridine.

Interpretation: If the compound is a specific DHODH inhibitor, adding exogenous Uridine

(which bypasses the de novo pathway via the salvage pathway) should completely restore

cell viability. If toxicity persists in Arm B, the compound has off-target effects.
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Autoimmune Diseases
Like its structural relatives (e.g., Leflunomide), this compound targets metabolically active

lymphocytes.

Rheumatoid Arthritis (RA): Inhibits the clonal expansion of autoreactive T-cells.

Multiple Sclerosis (MS): Reduces the infiltration of immune cells into the CNS.

Oncology (AML & Solid Tumors)
DHODH inhibition induces differentiation in Acute Myeloid Leukemia (AML) cells.

Mechanism: AML blasts are uniquely sensitive to pyrimidine starvation. Inhibition triggers the

"differentiation checkpoint," forcing blasts to mature into neutrophils and undergo apoptosis.

Synergy: Highly effective when combined with chemotherapy (e.g., Doxorubicin) or

Ferroptosis inducers.

P2X7 Antagonism (Secondary)
Nicotinic acid derivatives often exhibit antagonism toward the P2X7 receptor, an ion channel

involved in inflammation (NLRP3 inflammasome activation).

Relevance: Dual inhibition of DHODH and P2X7 would provide a potent anti-inflammatory

effect, simultaneously blocking T-cell expansion and cytokine release (IL-1β).

Experimental Workflow: Screening Cascade
The following diagram outlines the logical progression for validating this compound in a drug

discovery pipeline.
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Step 1: Primary Screen
Biochemical DHODH Assay

(DCIP Reduction)

Step 2: Cellular Potency
Jurkat/Raji Proliferation (Alamar Blue)

Check for IC50 < 1 µM

 Hit Confirmation

Step 3: Target Validation
Uridine Rescue Experiment
(Must show 100% rescue)

 Mechanism Check

Step 4: Selectivity Profiling
Kinase Panel & P2X7 Assay

 Lead Optimization

Step 5: In Vivo PK/PD
Mouse Collagen-Induced Arthritis

(Measure Paw Swelling)

 Preclinical Candidate
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Caption: Integrated screening cascade from enzymatic hit to in vivo efficacy model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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